Cas no 17078-72-7 (Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-)
17078-72-7 structure
Product Name:Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-
CAS No:17078-72-7
MF:C13H13NO3S
MW:263.312222242355
CID:1353286
PubChem ID:516667
Update Time:2025-04-20
Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-
- 4-((4-methoxyphenyl)sulfonyl)aniline
- DTXSID70877165
- 17078-72-7
- SCHEMBL10923791
- 4-(4-methoxyphenyl)sulfonylaniline
- CHEMBL143754
- YYLYFXLKPZKSKS-UHFFFAOYSA-N
- 4-(4-Methoxy-benzenesulfonyl)-phenylamine
-
- Inchi: 1S/C13H13NO3S/c1-17-11-4-8-13(9-5-11)18(15,16)12-6-2-10(14)3-7-12/h2-9H,14H2,1H3
- InChI Key: YYLYFXLKPZKSKS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)OC)(=O)=O
Computed Properties
- Exact Mass: 263.06169
- Monoisotopic Mass: 263.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- PSA: 69.39
Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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